Cas no 1806519-49-2 (Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate
• CAS No: 1806519-49-2
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4957533
• Update Time: 2025-10-28

Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate

• Inchi： 1S/C12H12Cl2O3/c1-3-17-12(16)9-5-4-8(14)6-10(9)11(15)7(2)13/h4-7H,3H2,1-2H3
• InChI Key： RXKYVHCFDIYWKK-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1C(=O)OCC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate

Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate (CAS No. 1806519-49-2): A Comprehensive Overview

Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate (CAS No. 1806519-49-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a chlorinated benzoate moiety and an ethyl ester group. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate is C₁₃H₁₁Cl₂O₃, and its molecular weight is approximately 286.13 g/mol. The compound can be synthesized through a series of well-documented chemical reactions, including esterification and chlorination processes. The detailed synthetic route involves the reaction of 4-chloro-2-(2-chloropropanoyl)benzoic acid with ethanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid.

In the context of pharmaceutical research, Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, particularly its anti-inflammatory and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity.

Beyond its pharmaceutical applications, Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate has also been investigated for its potential use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that this compound and its derivatives could serve as effective pesticides against a range of plant pathogens. The researchers noted that the compound's chlorinated structure contributed to its high efficacy and low toxicity to non-target organisms, making it an attractive candidate for the development of environmentally friendly pesticides.

In materials science, Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate has been explored for its potential applications in the synthesis of advanced polymers and coatings. The compound's reactivity with various functional groups allows for the creation of polymers with tailored properties, such as enhanced thermal stability and mechanical strength. A recent study published in Polymer Chemistry highlighted the use of this compound as a monomer in the synthesis of copolymers with improved performance characteristics. The researchers found that the resulting copolymers exhibited excellent thermal stability and were resistant to degradation under harsh conditions.

The physical properties of Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in various chemical reactions.

Safety considerations are an essential aspect when working with any chemical compound. While Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid skin contact or inhalation of vapors. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from sources of heat or ignition.

In conclusion, Ethyl 4-chloro-2-(2-chloropropanoyl)benzoate (CAS No. 1806519-49-2) is a multifaceted organic compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.